5-Bromo-8-methylquinoline-3,4-diamine

• Molecular Formula: C10H10BrN3
• Molecular Weight: 252.11 g/mol
• IUPAC Name: 5-bromo-8-methylquinoline-3,4-diamine
• InChI: InChI=1S/C10H10BrN3/c1-5-2-3-6(11)8-9(13)7(12)4-14-10(5)8/h2-4H,12H2,1H3,(H2,13,14)
• InChI Key: DTZWYDIMWXNMGY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)Br)C(=C(C=N2)N)N

Description

5-Bromo-8-methylquinoline-3,4-diamine (CAS: 2090270-06-5) is a quinoline derivative with the molecular formula C₁₀H₁₀BrN₃ and a molecular weight of 252.11 g/mol . Its structure features a bicyclic aromatic quinoline core substituted with a bromine atom at position 5, a methyl group at position 8, and amine groups at positions 3 and 2.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Bromo-8-methylquinoline-3,4-diamine typically involves the bromination of 8-methylquinoline followed by amination. One common method involves the use of bromine in acetic acid to introduce the bromine atom at the 5-position of 8-methylquinoline. The resulting 5-bromo-8-methylquinoline is then subjected to nitration and reduction to yield the desired diamine compound .

Industrial Production Methods

Industrial production methods for 5-Bromo-8-methylquinoline-3,4-diamine are not well-documented in the literature. the general approach would likely involve large-scale bromination and amination reactions under controlled conditions to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

5-Bromo-8-methylquinoline-3,4-diamine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form quinoline derivatives with different functional groups.

Reduction: Reduction reactions can be used to modify the amine groups, potentially leading to the formation of secondary or tertiary amines.

Substitution: The bromine atom at the 5-position can be substituted with other nucleophiles, such as amines or thiols, to create a variety of derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Nucleophilic substitution reactions typically involve reagents like sodium azide (NaN3) or thiourea (NH2CSNH2).

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield quinoline N-oxides, while substitution reactions can produce a wide range of quinoline derivatives with different functional groups .

Scientific Research Applications

5-Bromo-8-methylquinoline-3,4-diamine has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex quinoline derivatives, which are valuable in various chemical reactions and processes.

Biology: This compound can be used in the study of biological systems, particularly in understanding the interactions of quinoline derivatives with biological molecules.

Industry: In the industrial sector, this compound can be used in the synthesis of dyes, pigments, and other materials with specific properties.

Mechanism of Action

The mechanism of action of 5-Bromo-8-methylquinoline-3,4-diamine involves its interaction with various molecular targets. In biological systems, it can interact with enzymes and receptors, potentially inhibiting or modulating their activity. The exact molecular pathways involved depend on the specific application and target .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues in the Quinoline Family

8-Bromo-N4-methylquinoline-3,4-diamine

• Molecular Formula : C₁₃H₁₇BrN₃O
• Molecular Weight : 269.18 g/mol
• Key Differences: The methyl group is attached to the N4 amine instead of position 8, and an additional phenyl group is present.

5-Bromo-6-methoxy-2-methylpyridine-3-carboxylic Acid

• Molecular Formula : C₉H₁₀Cl₂N₂O₂
• Molecular Weight : 249.10 g/mol
• Key Differences: A pyridine ring replaces the quinoline core, and a methoxy group is introduced. Such changes reduce aromaticity and planar geometry, critical for DNA intercalation .

N1,N4-Bis((2-Chloroquinolin-3-yl)methylene)benzene-1,4-diamine

• Application : AKT1 kinase inhibitor .

IC1 (8-(Chloromethyl)-9'-purine-2,6-diamine)

• Application : DNA intercalator with higher efficiency than doxorubicin .
• Comparison: IC1’s purine core provides stronger π-π stacking with DNA base pairs, but 5-Bromo-8-methylquinoline-3,4-diamine’s bromine and methyl groups may improve lipophilicity and cell membrane penetration .

PTZ-TRZ and DPA-TRZ (Triazine-Based Emitters)

• Application : Thermally activated delayed fluorescence (TADF) in OLEDs .
• Comparison: These triazine derivatives exhibit external quantum efficiencies (EQE) >20%, but their bulkier structures limit solubility. The planar quinoline core of 5-Bromo-8-methylquinoline-3,4-diamine could offer advantages in solution-processed OLEDs, though its electroluminescent properties remain unexplored .

Data Tables

Table 1: Structural and Physicochemical Comparison

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Application
5-Bromo-8-methylquinoline-3,4-diamine	C₁₀H₁₀BrN₃	252.11	Bromine, Methyl, Diamine	Antitumor, DNA intercalation
8-Bromo-N4-methylquinoline-3,4-diamine	C₁₃H₁₇BrN₃O	269.18	Bromine, N-Methyl, Phenyl	Not reported
IC1	C₉H₁₀ClN₇	239.68	Chloromethyl, Purine, Diamine	DNA intercalation

Biological Activity

5-Bromo-8-methylquinoline-3,4-diamine is a compound of interest in medicinal chemistry due to its diverse biological activities, particularly its potential as an antimicrobial and anticancer agent. This article explores the biological activity of this compound, presenting data from various studies, case analyses, and detailed research findings.

Molecular Formula: C10H9BrN4
Molecular Weight: 269.11 g/mol
IUPAC Name: 5-bromo-8-methylquinoline-3,4-diamine

The biological activity of 5-Bromo-8-methylquinoline-3,4-diamine is primarily attributed to its ability to interact with specific biological targets. Research indicates that this compound may inhibit key enzymes involved in cell signaling pathways, leading to its observed antimicrobial and anticancer effects. For example, it has been shown to inhibit bacterial growth by disrupting cell membrane integrity and interfering with metabolic processes.

Antimicrobial Activity

Several studies have assessed the antimicrobial properties of 5-Bromo-8-methylquinoline-3,4-diamine against various bacterial strains. The compound exhibits significant antibacterial activity against both Gram-positive and Gram-negative bacteria.

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Pseudomonas aeruginosa	128 µg/mL

These results demonstrate that 5-Bromo-8-methylquinoline-3,4-diamine is particularly effective against Staphylococcus aureus, a common pathogen responsible for various infections.

Anticancer Activity

In addition to its antimicrobial properties, 5-Bromo-8-methylquinoline-3,4-diamine has been investigated for its anticancer potential. Studies have shown that it can induce apoptosis in cancer cells by activating specific signaling pathways.

Case Study:

A study published in the Journal of Medicinal Chemistry evaluated the cytotoxic effects of 5-Bromo-8-methylquinoline-3,4-diamine on human breast cancer cell lines (MCF-7). The compound exhibited an IC50 value of 15 µM, indicating potent cytotoxicity compared to control treatments.

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship of 5-Bromo-8-methylquinoline-3,4-diamine is crucial for optimizing its biological activity. Modifications at specific positions on the quinoline ring can enhance its potency and selectivity towards certain biological targets.

Modification	Effect on Activity
Bromination at position 5	Increased antibacterial activity
Methylation at position 8	Enhanced cytotoxicity against cancer cells